molecular formula I3Li3 B1599387 Trilithium triiodide CAS No. 59216-97-6

Trilithium triiodide

Cat. No. B1599387
CAS RN: 59216-97-6
M. Wt: 401.6 g/mol
InChI Key: LVQYTQXTKGUKGW-UHFFFAOYSA-K
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Description

Trilithium triiodide is a compound that is not widely discussed in the literature. The term “triiodide” usually refers to the triiodide ion, I−3, which is composed of three iodine atoms . It is formed by combining aqueous solutions of iodide salts and iodine . Some salts of the anion have been isolated, including thallium (I) triiodide (Tl + [I 3] −) and ammonium triiodide ([NH 4] + [I 3] −) .


Synthesis Analysis

The synthesis of triiodide compounds involves reactions of aromatic diamines with iodine in hydroiodic acid . This process produces phenylenediammonium (PDA) and N,N-dimethyl-phenylenediammonium (DMPDA) triiodides . If a source of bismuth is added, they are converted into previously reported PDA (BiI 4) 2 ⋅I 2 and new (DMPDA) 2 (BiI 6) (I 3)⋅2H 2 O .


Molecular Structure Analysis

The triiodide ion is linear and symmetrical . According to valence shell electron pair repulsion theory, the central iodine atom has three equatorial lone pairs, and the terminal iodine atoms are bonded axially in a linear fashion . The I−I bond is longer than in diatomic iodine, I 2 . In ionic compounds, the bond lengths and angles of triiodide vary depending on the nature of the cation .

Scientific Research Applications

Solar Cell Efficiency Improvement

  • Defect Healing in Perovskites: Trilithium triiodide plays a role in healing deep-level defects in formamidinium lead perovskites, enhancing solar cell performance (Yang et al., 2017).

Electrocatalysis and Redox Reactions

  • Triiodide/Iodide in Photovoltaics: Triiodide/iodide redox couple is significant in some photovoltaic devices. Understanding its reduction kinetics is crucial for developing efficient electrode materials (Wang et al., 2016).

Analytical Chemistry Applications

  • Kinetic Determination of Sulphur-Containing Compounds: Triiodide ion interaction with hexadecylpyridinium chloride micelles aids in the determination of sulphur-containing compounds (Lunar et al., 1994).

Microbiology and Bioresource Technology

  • Axenic Culture Isolation: Utilizing triiodide resin for generating axenic cultures of microalgae, leveraging the antibacterial capabilities of triiodide (Nam et al., 2015).

Waste Management and Environmental Applications

  • Iodide Recovery from Industrial Wastewater: Triiodide aids in recovering iodide from thin-film transistor liquid crystal display wastewater via forward osmosis processes (Chang et al., 2020).

Electrochemical Analysis

  • Triiodide Ion-Selective Electrodes: Development of electrodes using triiodide for potentiometric titration, enhancing analytical capabilities (Rouhollahi & Shamsipur, 1999).

Solar Cell Research and Development

  • Improving Dye-Sensitized Solar Cells (DSSCs): Research focusing on replacing triiodide/iodide electrolyte with cobalt poly-pyridine complex in DSSCs (Hamann, 2012).
  • Catalytic Carbon Nanotube Films: Utilization of nanotubes for reducing triiodide, important for dye-sensitized solar cells (Trancik et al., 2008).

Pharmaceutical and Medical Applications

  • Antimicrobial Agent Development: Investigating symmetrical triiodide complexes for antimicrobial activities, focusing on controlled iodine release (Edis et al., 2019).

Materials Science and Engineering

  • Electronic and Structural Properties: Examining the impact of processing solvents on the electronic and structural properties of cesium lead triiodide thin films (Ramadan et al., 2017).

properties

IUPAC Name

trilithium;triiodide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/3HI.3Li/h3*1H;;;/q;;;3*+1/p-3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LVQYTQXTKGUKGW-UHFFFAOYSA-K
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Li+].[Li+].[Li+].[I-].[I-].[I-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

I3Li3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50424095
Record name Trilithium triiodide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50424095
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

401.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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